Cas no 132712-71-1 (3-methyl-1H-pyrazol-5-ol)

• Product Name: 3-methyl-1H-pyrazol-5-ol
• CAS No: 132712-71-1
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• CID: 829578
• PubChem ID: 319771
• Update Time: 2025-05-22

3-methyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-pyrazol-5-ol
• 3-METHYL-1H-PYRAZOLE-5-OL
• 5-Methyl-1,2-dihydro-3H-pyrazol-3-one
• 5-Methyl-2H-pyrazol-3-ol
• 1H-Pyrazol-5-ol, 3-Methyl-
• 3-Methyl-3-pyrazolin-5-one
• 5-Methyl-1H-pyrazol-3-ol
• 5-Methyl-1H-pyrazol-3(2H)-one
• 3-Methyl-5-hydroxypyrazole
• 5-methyl-1,2-dihydropyrazol-3-one
• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-
• 5-methyl-2,3-dihydro-1H-pyrazol-3-one
• WGVHNCAJPFIFCR-UHFFFAOYSA-N
• 5-Methylpyrazol-3-one
• 3-Pyrazolin-5-one, 3-methyl-
• NSC265335
• 3-methylpyrazol-5-ol
• 5-Methy
• 3-Methyl-3-pyrazolin-5-one, 98%
• SY100225
• 5-PYRAZOLONE,3-METHYL
• 5-Methylpyrazol-3-ol
• AKOS000313060
• 3-methyl-pyrazolin-5-one
• 5-methyl-1,2-dihydro-pyrazol-3-one
• 1H-Pyrazol-3-ol, 5-methyl- (9CI)
• MS-3694
• DTXSID80902472
• AKOS000496252
• AKOS006240805
• STK012564
• 3-Methyl-.delta.3-pyrazol-5-one
• 3-methyl-3-pyrazoline-5-one
• DB-032128
• hydroxy-5-methylpyrazole
• DB-051085
• CS-W013725
• InChI=1/C4H6N2O/c1-3-2-4(7)6-5-3/h2H,1H3,(H2,5,6,7
• DB-359024
• P10123
• GS-3308
• 145091-87-8
• STK398287
• AC-624
• A50988
• 1,2-Dihydro-5-methyl-3H-pyrazol-3-one
• F1685-0064
• 3-hydroxy-5-methylpyrazole
• MFCD00010705
• NSC-265335
• MFCD00129672
• 4344-87-0
• 132712-71-1
• MFCD00462188
• NoName_1716
• 3-Pyrazolol, 5-methyl-

• MDL： M173369
• Inchi： 1S/C4H6N2O/c1-3-2-4(7)6-5-3/h2H,1H3,(H2,5,6,7)
• InChI Key： WGVHNCAJPFIFCR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1

Computed Properties

• Exact Mass: 98.048012819g/mol
• Monoisotopic Mass: 98.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1

Additional information on 3-methyl-1H-pyrazol-5-ol

3-Methyl-1H-Pyrazol-5-Ol: A Comprehensive Overview

3-Methyl-1H-pyrazol-5-ol (CAS No. 132712-71-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its pyrazole ring with a hydroxyl group at position 5 and a methyl substituent at position 3, exhibits unique chemical properties that make it a valuable building block in various applications.

The pyrazole ring system is a heterocyclic structure composed of two nitrogen atoms and three carbon atoms. In 3-methyl-1H-pyrazol-5-ol, the hydroxyl group at position 5 imparts hydrophilic properties, while the methyl group at position 3 introduces steric effects and enhances the compound's stability. These structural features make it an ideal candidate for exploring diverse chemical reactions and applications.

Recent studies have highlighted the potential of 3-methyl-1H-pyrazol-5-ol in drug discovery. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-methyl-1H-pyrazol-5-ol exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmacological applications, 3-methyl-1H-pyrazol-5-ol has found utility in the synthesis of advanced materials. Its ability to coordinate with metal ions has led to its use in constructing metal-organic frameworks (MOFs) and coordination polymers. These materials are promising candidates for gas storage, catalysis, and sensing applications due to their high surface area and tunable pore structures.

The synthesis of 3-methyl-1H-pyrazol-5-ol typically involves condensation reactions between aldehydes or ketones and ammonia derivatives under acidic or basic conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of 3-methyl-1H-pyrazol-5-ol, making it more accessible for large-scale applications.

From an environmental perspective, 3-methyl-1H-pyrazol-5-l has been studied for its role in green chemistry initiatives. Its use as a catalyst in organic transformations reduces the need for hazardous reagents and minimizes waste generation. This aligns with global efforts to develop sustainable chemical processes that minimize environmental footprint.

In conclusion, 3-methyl-H-pyrazol-Ol (CAS No. 132712-Ol) is a multifaceted compound with applications spanning drug discovery, materials science, and green chemistry. Its unique structural features and reactivity continue to inspire innovative research directions, underscoring its importance as a key player in modern chemical science.